Cas no 864291-82-7 ((S)-tert-Butyl 4-(2-(methoxycarbonyl)pyrrolidin-1-yl)piperidine-1-carboxylate)

• Product Name: (S)-tert-Butyl 4-(2-(methoxycarbonyl)pyrrolidin-1-yl)piperidine-1-carboxylate
• CAS No: 864291-82-7
• MF: C₁₆H₂₈N₂O₄
• MW: 312.404524803162
• CID: 1089831
• PubChem ID: 57415717
• Update Time: 2025-07-31

(S)-tert-Butyl 4-(2-(methoxycarbonyl)pyrrolidin-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 4-(2-(methoxycarbonyl)pyrrolidin-1-yl)piperidine-1-carboxylate
• 2-Methyl-2-propanyl 4-[(2S)-2-(methoxycarbonyl)-1-pyrrolidinyl]-1 -piperidinecarboxylate
• TERT-BUTYL 4-[(2S)-2-(METHOXYCARBONYL)PYRROLIDIN-1-YL]PIPERIDINE-1-CARBOXYLATE
• (S)-TERT-BUTYL4-(2-(METHOXYCARBONYL)PYRROLIDIN-1-YL)PIPERIDINE-1-CARBOXYLATE
• tert-butyl (S)-4-(2-(methoxycarbonyl)pyrrolidin-1-yl)piperidine-1-carboxylate
• 864291-82-7
• (S)-tert-butyl 4-(2-(methoxycarbonyl) pyrrolidin-1-yl)piperidine-1-carboxylate
• DB-353691

• Inchi： 1S/C16H28N2O4/c1-16(2,3)22-15(20)17-10-7-12(8-11-17)18-9-5-6-13(18)14(19)21-4/h12-13H,5-11H2,1-4H3/t13-/m0/s1
• InChI Key： KVTGZILVAYPHHQ-ZDUSSCGKSA-N
• SMILES： O(C)C([C@@H]1CCCN1C1CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 312.20490738g/mol
• Monoisotopic Mass: 312.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-tert-Butyl 4-(2-(methoxycarbonyl)pyrrolidin-1-yl)piperidine-1-carboxylate

CAS No. 864291-82-7: (S)-tert-Butyl 4-(2-(methoxycarbonyl)pyrrolidin-1-yl)piperidine-1-carboxylate

The compound (S)-tert-butyl 4-(2-(methoxycarbonyl)pyrrolidin-1-yl)piperidine-1-carboxylate with CAS No. 864291-82-7 is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its complex structure, which includes a piperidine ring, a pyrrolidine moiety, and a tert-butyl group, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly those targeting neurodegenerative diseases and cancer. The tert-butyl group serves as a protecting group for the carboxylic acid functionality, which is crucial during multi-step synthesis to prevent unwanted side reactions.

The pyrrolidine ring in this compound contributes to its stability and reactivity, making it an ideal substrate for various catalytic transformations. For instance, its use in asymmetric catalysis has been reported in several high-profile journals, where it was employed to synthesize enantiomerically enriched compounds with high efficiency. The presence of the methoxycarbonyl group further enhances its versatility, allowing for easy functionalization in subsequent reaction steps.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its stereochemistry and conformational preferences, which are critical for understanding its reactivity and biological activity. The S configuration at the chiral center has been confirmed through rigorous analysis, ensuring its suitability for enantioselective applications.

In terms of applications, (S)-tert-butyl 4-(2-(methoxycarbonyl)pyrrolidin-1-yl)piperidine-1-carboxylate has been utilized in the construction of complex natural product analogs and drug candidates. Its ability to undergo both nucleophilic and electrophilic substitutions makes it a valuable intermediate in medicinal chemistry pipelines. Additionally, its compatibility with modern synthetic methodologies, such as click chemistry and organocatalysis, further underscores its importance in contemporary research.

Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound. Researchers have developed environmentally friendly protocols that minimize waste and reduce energy consumption, aligning with global efforts to promote eco-friendly chemical practices.

In conclusion, CAS No. 864291-82-7, or (S)-tert-butyl 4-(2-(methoxycarbonyl)pyrrolidin-1-yl)piperidine-1-carboxylate, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a pivotal compound in advancing both academic and industrial chemical endeavors.